2,6-Dipropoxybenzoic acid

• CAS No.: 82560-07-4
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 2,6-dipropoxybenzoic acid
• InChI: InChI=1S/C13H18O4/c1-3-8-16-10-6-5-7-11(17-9-4-2)12(10)13(14)15/h5-7H,3-4,8-9H2,1-2H3,(H,14,15)
• InChI Key: BCQFMOUYPQROJY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C(=CC=C1)OCCC)C(=O)O

Description

2,6-Dipropoxybenzoic acid is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2,6-dihydroxybenzoate was reacted with n-propyl iodide in the presence of sodium hydride to provide methyl 2,6-di-n-propoxybenzoate. The ester thus formed was saponified by reaction with 40% aqueous potassium hydroxide in ethanol to afford 2,6-di-n-propoxybenzoic acid. A 20 g portion of the acid was then reacted with 30 g of thionyl chloride in 100 ml of benzene at reflux for five hours. Removal of the solvent by evaporation under reduced pressure and purification of the product by distillation provided 4.88 g of 2,6-di-n-propoxybenzoyl chloride. B.P. 135°-140° C. at 0.2 torr.